7-Methoxy-1,4-dihydroindeno[1,2-c]pyrazole-6-carbaldehyde

• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 7-methoxy-1,4-dihydroindeno[1,2-c]pyrazole-6-carbaldehyde
• InChI: InChI=1S/C12H10N2O2/c1-16-11-4-10-7(3-9(11)6-15)2-8-5-13-14-12(8)10/h3-6H,2H2,1H3,(H,13,14)
• InChI Key: JZPFPHOXMYSLCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CC3=C(C2=C1)NN=C3)C=O

Description

7-Methoxy-1,4-dihydroindeno[1,2-c]pyrazole-6-carbaldehyde is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of Example 104C (5.49 g, 0.0207 mol) in THF (300 mL) was added PhLi (1.9 M, 21.8 mL, 0.0414 mol) at −78° C. s-BuLi (1.4 M, 29.6 mL, 0.0414 mol) and DMF (12.8 mL, 0.166 mol) were added to the reaction mixture after 30 and 60 minutes, respectively. The mixture was stirred at −78° C. for 1 hour and the cold bath was removed. The reaction was quenched with saturated NH4Cl solution after 1 hour at room temperature. The mixture was extracted with EtOAc, washed with water, brine, dried over MgSO4, filtered, concentrated, and triturated with ether to give 3.62 g (81%) of the desired product. MS (DCI/NH3) m/z: 215.1 (M+H)+; 1H NMR (300 MHz, DMSO-D6) δ ppm 3.62 (s, 2H) 4.01 (s, 3H) 7.45 (s, 1H), 7.73 (s, 1H) 7.80 (s, 1H) 10.37 (s, 1H) 13.07 (s, 1H).